Cas no 1847523-27-6 ((3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid)

• Product Name: (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid
• CAS No: 1847523-27-6
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 5988192
• PubChem ID: 165521719
• Update Time: 2025-11-01

(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid
• EN300-1285739
• 1847523-27-6

• Inchi： 1S/C11H17N3O4S/c1-6-9(19-14-13-6)7(5-8(15)16)12-10(17)18-11(2,3)4/h7H,5H2,1-4H3,(H,12,17)(H,15,16)/t7-/m1/s1
• InChI Key： QNFMBNUJCQBRHW-SSDOTTSWSA-N
• SMILES： S1C(=C(C)N=N1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 130Ų

Additional information on (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid

Introduction to (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic Acid (CAS No. 1847523-27-6)

(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid, with the CAS number 1847523-27-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The structure of this compound features a propanoic acid backbone modified with a tert-butoxy carbonyl group and an 4-methyl-1,2,3-thiadiazole moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up numerous possibilities for its biological interactions. The tert-butoxy carbonyl group is commonly used in peptide synthesis and protection, while the thiadiazole ring is known for its role in various pharmacological activities.

In recent years, there has been a growing interest in thiadiazole derivatives due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid with a 4-methyl substituent on the thiadiazole ring enhances its potential for selective binding to biological targets. This structural feature is particularly important in the design of drugs that require high specificity and low toxicity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the propanoic acid moiety and the thiadiazole ring suggests that it may interact with multiple biological pathways simultaneously. This polypharmacophoric nature is increasingly recognized as a key strategy in drug design, as it can lead to more effective and less side-effect-inducing treatments.

Recent studies have begun to explore the pharmacological properties of (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid. Initial experiments have shown promising results in vitro, indicating that it may have significant antimicrobial activity against certain resistant strains of bacteria. This is particularly relevant in the context of rising antibiotic resistance worldwide, where new therapeutic options are urgently needed.

The tert-butoxy carbonyl group in this compound also plays a crucial role in its stability and solubility characteristics. This modification ensures that the compound remains stable under various storage conditions and can be easily dissolved in common solvents used in pharmaceutical formulations. These properties are essential for the practical application of any drug candidate.

The synthesis of (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to optimize these processes and produce larger quantities of the compound for further testing. This progress is critical for moving from laboratory-scale research to more extensive clinical trials.

In conclusion, (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoic acid represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it holds great potential for contributing to the development of novel treatments for various diseases.